Cas no 19395-40-5 (2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride)

• Product Name: 2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride
• CAS No: 19395-40-5
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• MDL: MFCD16294270
• CID: 1068981
• PubChem ID: 329823972
• Update Time: 2025-10-30

2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride
• Methylphenidate Carboxylic Acid
• Ritalinic acid hydrochloride solution
• α-Phenyl-2-piperidineacetic acid hydrochloride
• 2-Phenyl-2-(piperidin-2-yl)
• alpha-Phenyl-2-piperidineacetic acid hydrochloride
• Ritalinic Acid Hydrochloride
• 2-phenyl-2-piperidin-2-ylacetic acid;hydrochloride
• Methylphenidate Carboxylic Acid Hydrochloride (1.0mg/ml in Acetonitrile)
• Ritalinic acid.HCl
• DL-erythro Ritalinic Acid Hydrochloride
• Ritalinic Acid Hydrochloride 1.0 mg/ml in Methanol (as free base)
• 19395-40-5
• Ritalinic Acid Hydrochloride; Methylphenidate Related Compound A (USP); Methylphenidate Related Compound A as Hydrochloride
• Ritalinic acid.HCl, 1mg/ml in Methanol (as free base)
• Methylphenidate Carboxylic Acid Hydrochloride
• J-012364
• SCHEMBL2988020
• AKOS022183002
• 2-Piperidineacetic acid, a-phenyl-, hydrochloride, (aR,2R)-
• SCUMDQFFZZGUQY-UHFFFAOYSA-N
• CS-0449500
• 19130-92-8

• MDL： MFCD16294270
• Inchi： 1S/C13H17NO2.ClH/c15-13(16)12(10-6-2-1-3-7-10)11-8-4-5-9-14-11;/h1-3,6-7,11-12,14H,4-5,8-9H2,(H,15,16);1H
• InChI Key： SCUMDQFFZZGUQY-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C1C=CC=CC=1)C1CCCCN1)=O

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Melting Point: 248 ºC
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Color/Form: 1.0 mg/mL in methanol (as free base)

2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on 2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride

Recent Advances in the Study of 2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride (CAS: 19395-40-5)

The compound 2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride (CAS: 19395-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a phenyl group and a piperidine ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic method that enhances yield and purity while reducing production costs. The study highlighted the importance of chiral purity in the synthesis, as the enantiomeric forms of the compound exhibit distinct biological activities. This advancement is expected to facilitate further preclinical and clinical investigations.

Pharmacological studies have revealed that 2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride exhibits notable activity as a modulator of neurotransmitter systems. Research published in Neuropharmacology in early 2024 indicated that the compound has a high affinity for specific serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders such as depression and Parkinson's disease. The study also noted the compound's ability to cross the blood-brain barrier efficiently, a critical factor for central nervous system-targeted therapies.

In addition to its neurological effects, recent investigations have explored the compound's anti-inflammatory and analgesic properties. A preclinical study conducted by a team at the University of Cambridge demonstrated that 2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride significantly reduced inflammatory markers in animal models of rheumatoid arthritis. The researchers attributed this effect to the compound's inhibition of key pro-inflammatory cytokines, positioning it as a potential candidate for the development of novel anti-inflammatory drugs.

Despite these promising findings, challenges remain in the development of 2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride as a therapeutic agent. A 2024 review in Expert Opinion on Drug Discovery pointed out the need for more comprehensive toxicology studies to assess long-term safety and potential side effects. Additionally, the review emphasized the importance of further elucidating the compound's pharmacokinetic profile to optimize dosing regimens for future clinical trials.

Looking ahead, the continued exploration of 2-Phenyl-2-(piperidin-2-yl)acetic acid hydrochloride holds great promise for the pharmaceutical industry. With ongoing research into its mechanisms of action and therapeutic potential, this compound may soon emerge as a valuable tool in the treatment of a range of medical conditions. Future studies are expected to focus on structure-activity relationships, formulation development, and translational research to bridge the gap between laboratory findings and clinical applications.